5-[2-(4-bromophenyl)-2-oxoethoxy]-7-methyl-4-phenyl-2H-chromen-2-one

• IUPAC Name: 5-[2-(4-bromophenyl)-2-oxoethoxy]-7-methyl-4-phenylchromen-2-one
• InChI: InChI=1S/C24H17BrO4/c1-15-11-21(28-14-20(26)17-7-9-18(25)10-8-17)24-19(16-5-3-2-4-6-16)13-23(27)29-22(24)12-15/h2-13H,14H2,1H3
• InChI Key: XZMCDCICZQYMCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=CC(=O)O2)C3=CC=CC=C3)C(=C1)OCC(=O)C4=CC=C(C=C4)Br
• Molecular Formula: C24H17BrO4
• Molecular Weight: 449.3 g/mol

Description

5-[2-(4-bromophenyl)-2-oxoethoxy]-7-methyl-4-phenyl-2H-chromen-2-one, also known as BML-210, is a synthetic flavonoid that has been extensively studied for its potential therapeutic properties. This compound has been shown to exhibit anti-inflammatory, antioxidant, and anticancer activities, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 5-[2-(4-bromophenyl)-2-oxoethoxy]-7-methyl-4-phenyl-2H-chromen-2-one is not fully understood, but it is believed to involve the inhibition of several signaling pathways that are involved in inflammation and oxidative stress. This compound has been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in the production of pro-inflammatory cytokines. This compound has also been shown to activate the Nrf2 pathway, which is involved in the regulation of antioxidant enzymes.
Biochemical and Physiological Effects:
This compound has been shown to exhibit several biochemical and physiological effects. In vitro studies have shown that this compound inhibits the proliferation of cancer cells and induces apoptosis. This compound has also been shown to reduce the production of reactive oxygen species and increase the activity of antioxidant enzymes in cells.

Advantages and Limitations for Lab Experiments

One advantage of 5-[2-(4-bromophenyl)-2-oxoethoxy]-7-methyl-4-phenyl-2H-chromen-2-one is that it exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for the development of new drugs. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the study of 5-[2-(4-bromophenyl)-2-oxoethoxy]-7-methyl-4-phenyl-2H-chromen-2-one. One area of research could focus on the development of new analogs of this compound with improved therapeutic properties. Another area of research could focus on the investigation of the molecular targets of this compound and the optimization of its mechanism of action. Additionally, future studies could explore the potential of this compound as a therapeutic agent for the treatment of various diseases, including cancer and inflammatory disorders.

Scientific Research Applications

5-[2-(4-bromophenyl)-2-oxoethoxy]-7-methyl-4-phenyl-2H-chromen-2-one has been extensively studied for its potential therapeutic applications. In vitro studies have shown that this compound exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This compound has also been shown to exhibit antioxidant activity by scavenging free radicals and reducing oxidative stress.